Cas no 887030-26-4 (3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)purine-2,6-dione
- 3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C21H28N6O2/c1-4-9-25-10-12-26(13-11-25)20-22-18-17(19(28)23-21(29)24(18)3)27(20)14-16-7-5-15(2)6-8-16/h5-8H,4,9-14H2,1-3H3,(H,23,28,29)
- InChI Key: RLCARXDHSBWZTA-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=C(C)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCC)CC1
3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2636-0263-2μmol |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2636-0263-5μmol |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2636-0263-10μmol |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2636-0263-20μmol |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2636-0263-1mg |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2636-0263-2mg |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2636-0263-3mg |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2636-0263-4mg |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2636-0263-5mg |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2636-0263-10mg |
3-methyl-7-[(4-methylphenyl)methyl]-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
887030-26-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Research Briefing on 3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 887030-26-4)
Recent studies on 3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 887030-26-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and pharmaceutical sciences. This compound, characterized by its unique purine-based structure, has garnered attention due to its promising pharmacological properties, particularly in modulating specific biochemical pathways relevant to neurological and inflammatory disorders.
The synthesis and characterization of 887030-26-4 have been meticulously documented in recent literature, with a focus on optimizing its yield and purity for preclinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Computational modeling studies further suggest that the compound exhibits high affinity for adenosine receptors, which may underpin its therapeutic effects.
In vitro and in vivo studies have demonstrated that 887030-26-4 possesses significant anti-inflammatory and neuroprotective activities. For instance, research conducted on animal models of neuroinflammation revealed a marked reduction in pro-inflammatory cytokines following administration of the compound. These findings are corroborated by mechanistic studies indicating its role in inhibiting key signaling pathways such as NF-κB and MAPK.
Despite these promising results, challenges remain in the clinical translation of 887030-26-4. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Additionally, comprehensive toxicity profiling is required to ensure its safety for human use.
In conclusion, 3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a compelling candidate for further drug development. Its dual anti-inflammatory and neuroprotective effects, coupled with its well-characterized synthesis, position it as a valuable compound for addressing unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and advancing it through preclinical and clinical trials.
887030-26-4 (3-methyl-7-(4-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)